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Compound of Interest

Compound Name: Entellan

Cat. No.: B012768

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the proper handling and disposal of Entellan, a common mounting medium in
microscopy. Adherence to these procedures will help safeguard personnel and maintain the
integrity of your research.

Entellan is a rapid mounting medium consisting of a polymer of mixed acrylates dissolved in a
solvent, typically toluene or xylene.[1][2][3][4] This composition makes it a highly flammable
liquid and vapor, and it presents several health hazards, including skin irritation and the
potential for serious eye irritation.[1][5] Understanding and mitigating these risks is the first step
in its safe application.

Essential Personal Protective Equipment (PPE)

Before handling Entellan, it is mandatory to be equipped with the appropriate personal
protective equipment. The selection of PPE should be based on a thorough risk assessment of
the procedures to be performed.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Viton®, or

equivalent)

To prevent skin contact, which
can cause irritation and

potential allergic reactions.[5]

[6]

Eye and Face Protection

Safety glasses with side-
shields or chemical splash
goggles. A face shield may be

required for splash hazards.

To protect against accidental
splashes that can cause

serious eye irritation.[5]

Skin and Body Protection

Laboratory coat or chemical-

resistant apron.

To protect skin and personal

clothing from contamination.[6]

[7]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
vapors/aerosols are
generated, a respirator with an
appropriate organic vapor

cartridge is required.

The solvent vapors (toluene or
xylene) can cause dizziness,
drowsiness, and respiratory
irritation.[1][5][6]

Step-by-Step Handling and Operational Plan

Following a standardized procedure for handling Entellan minimizes the risk of exposure and

accidents.

Preparation:

designated workspace.

Don the appropriate PPE as specified in the table above.

Read and understand the Safety Data Sheet (SDS) for Entellan before use.[7]
Ensure a chemical fume hood or other well-ventilated area is operational.[2]

Gather all necessary materials, including slides, coverslips, and Entellan, within the
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Application:

Work exclusively within the chemical fume hood or well-ventilated area to minimize inhalation
of vapors.[2]

Open the Entellan container carefully to avoid splashing.
Apply the mounting medium to the specimen on the microscope slide.
Gently lower the coverslip to avoid air bubbles.

Recap the Entellan bottle immediately after use to prevent the release of flammable vapors.

[2]
Post-Application:

Allow the mounted slide to dry in the fume hood. The setting time at room temperature is
approximately 20 minutes.[2]

If any Entellan comes into contact with your skin, immediately wash the affected area with
soap and water.[8] If it contacts your eyes, flush with copious amounts of water for at least
15 minutes and seek medical attention.[9][10]

Clean any spills immediately with an absorbent material, and dispose of the waste in a
designated hazardous waste container.

Disposal Plan

Proper disposal of Entellan and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

o Liquid Waste: Unused or waste Entellan should be collected in a clearly labeled, sealed

container for hazardous chemical waste. It is classified as a flammable liquid.[1][5]
Depending on local regulations, it may be categorized under strongly contaminated halogen-
free organic solvents.[1]

» Solid Waste: All materials contaminated with Entellan, such as pipette tips, gloves, and

absorbent pads, must be disposed of as hazardous solid waste. Place these items in a
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designated, sealed waste container.

o Container Disposal: Empty Entellan containers should be handled as hazardous waste as
they may retain flammable and harmful residues.[7] Do not reuse empty containers.

Consult your institution's Environmental Health and Safety (EHS) office for specific disposal
guidelines and procedures.

Emergency Procedures

In case of accidental exposure, follow these first aid measures immediately:

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water.[1] If
irritation occurs, get medical advice.[11]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[9] Seek immediate medical attention.

« Inhalation: Move the person to fresh air and keep them comfortable for breathing.[8][11] If
you feel unwell, seek medical attention.

¢ Ingestion: Do NOT induce vomiting.[1][5] Immediately call a POISON CENTER or doctor.[1]
[5]

Safe Handling Workflow for Entellan
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Caption: A logical workflow for the safe handling of Entellan, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. merckmillipore.com [merckmillipore.com]

. emsdiasum.com [emsdiasum.com]

. Entellan Mounting Medium [benchchem.com]

. Entellan™ rapid mounting medium for microscopy | Sigma-Aldrich [sigmaaldrich.com]
. merckmillipore.com [merckmillipore.com]

. Isg.ku.edu.tr [isg.ku.edu.tr]

. SDS for EntellanA® New (IM022) [web.archive.org]

. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

°
(o] (0] ~ (o)) ()] EEN w N =

. ehs.princeton.edu [ehs.princeton.edu]
e 10. CCOHS: First Aid for Chemical Exposures [ccohs.ca]
e 11. play.psych.mun.ca [play.psych.mun.ca]

¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Entellan]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012768#personal-protective-equipment-for-handling-
entellan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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